[3-(3-butoxyphenoxy)propyl]dimethylamine hydrochloride

• IUPAC Name: 3-(3-butoxyphenoxy)-N,N-dimethylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C15H25NO2.ClH/c1-4-5-11-17-14-8-6-9-15(13-14)18-12-7-10-16(2)3;/h6,8-9,13H,4-5,7,10-12H2,1-3H3;1H
• InChI Key: QQSFGMZRAFWUIR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=CC=C1)OCCCN(C)C.Cl
• Molecular Formula: C15H26ClNO2
• Molecular Weight: 287.82 g/mol

Description

[3-(3-butoxyphenoxy)propyl]dimethylamine hydrochloride, also known as BDP, is a chemical compound that has been widely used in scientific research for various purposes. This compound is a quaternary ammonium salt and is commonly used as a surfactant in the synthesis of nanoparticles and other materials. BDP has also been shown to have potential applications in drug delivery systems and as a stabilizer for enzymes and other biomolecules.

Mechanism of Action

The mechanism of action of [3-(3-butoxyphenoxy)propyl]dimethylamine hydrochloride is not well understood, but it is thought to be related to its ability to interact with lipid membranes and other biomolecules. This compound has been shown to have a high affinity for lipid membranes, and may interact with proteins and other biomolecules through electrostatic interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have antioxidant properties, and may be able to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [3-(3-butoxyphenoxy)propyl]dimethylamine hydrochloride in lab experiments is its ability to act as a surfactant and stabilizer for biomolecules and nanoparticles. This compound is also relatively easy to synthesize and is readily available from commercial sources. However, one limitation of using this compound is that its mechanism of action is not well understood, which may limit its potential applications.

Future Directions

There are a number of future directions for research on [3-(3-butoxyphenoxy)propyl]dimethylamine hydrochloride. One potential area of research is the development of new drug delivery systems using this compound as a surfactant or stabilizer. This compound may also have potential applications in the development of new materials and nanotechnology. Further studies are needed to better understand the mechanism of action of this compound and its potential applications in various fields of research.

Scientific Research Applications

[3-(3-butoxyphenoxy)propyl]dimethylamine hydrochloride has been widely used in scientific research for various applications. One of the most common uses of this compound is as a surfactant in the synthesis of nanoparticles and other materials. This compound has been shown to be an effective surfactant for the synthesis of gold, silver, and iron oxide nanoparticles, among others. This compound has also been used as a stabilizer for enzymes and other biomolecules, and has potential applications in drug delivery systems.